Einecs 262-407-1
Overview
Description
Einecs 262-407-1 is a useful research compound. Its molecular formula is C31H39N3O6S4 and its molecular weight is 677.9 g/mol. The purity is usually 95%.
The exact mass of the compound Naphtho(1,2-d)thiazolium, 1-(3-sulfopropyl)-2-((3-(3-sulfopropyl)-2(3H)-benzothiazolylidene)methyl)-, inner salt, compd. with N,N-diethylethanamine (1:1) is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties
CAS No. |
60760-42-1 |
|---|---|
Molecular Formula |
C31H39N3O6S4 |
Molecular Weight |
677.9 g/mol |
IUPAC Name |
N,N-diethylethanamine;3-[2-[[3-(3-sulfopropyl)-1,3-benzothiazol-2-ylidene]methyl]benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate |
InChI |
InChI=1S/C25H24N2O6S4.C6H15N/c28-36(29,30)15-5-13-26-20-9-3-4-10-21(20)34-23(26)17-24-27(14-6-16-37(31,32)33)25-19-8-2-1-7-18(19)11-12-22(25)35-24;1-4-7(5-2)6-3/h1-4,7-12,17H,5-6,13-16H2,(H-,28,29,30,31,32,33);4-6H2,1-3H3 |
InChI Key |
RTHHIXINZMFGEU-UHFFFAOYSA-N |
SMILES |
CCN(CC)CC.C1=CC=C2C(=C1)C=CC3=C2[N+](=C(S3)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)O)CCCS(=O)(=O)[O-] |
Canonical SMILES |
CCN(CC)CC.C1=CC=C2C(=C1)C=CC3=C2[N+](=C(S3)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)O)CCCS(=O)(=O)[O-] |
| 60760-42-1 | |
Pictograms |
Irritant |
Origin of Product |
United States |
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